Cas no 2425-01-6 (2,2'-[1,4-Phenylenebis(oxymethylene)]dioxirane)

• Product Name: 2,2'-[1,4-Phenylenebis(oxymethylene)]dioxirane
• CAS No: 2425-01-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00186891
• CID: 84309
• PubChem ID: 62443
• Update Time: 2025-04-18

2,2'-[1,4-Phenylenebis(oxymethylene)]dioxirane Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(glycidyloxy)benzene
• 2,2'-[1,4-Phenylenebis(oxymethylene)]dioxirane
• 1,4-bis(2,3-epoxypropoxy)benzene
• 1,4-Bis-(2,3-epoxy-propoxy)-benzol
• 1,4-bis(2',3'-epoxypropyloxy)benzene
• 1,4-bis(oxiran-2-ylmethoxy)benzene
• 1,4-bis-oxiranylmethoxy-benzene
• 2,2'-p-phenylenedioxydimethyl-bis-oxirane
• diglycidyl resorcinol ether
• F0777-0005
• Hydroquinone 1,4-diglycidyl ether
• Hydroquinone diglycidyl ether
• Oxirane,2'-[1,4-phenylenebis(oxymethylene)]bis-
• NSC-6708
• FT-0634262
• 2425-01-6
• NSC6708
• MFCD00186891
• AKOS016039422
• FSYPIGPPWAJCJG-UHFFFAOYSA-N
• 2-[4-Oxiran-2-ylmethoxy)phenoxymethyl]oxirane
• NSC 6708
• A856068
• AB00087106-01
• UNII-G6B8Q2WVTH
• CCG-2661
• 2-[[4-(oxiran-2-ylmethoxy)phenoxy]methyl]oxirane
• AI3-22178
• Oxirane, 2,2'-(1,4-phenylenebis(oxymethylene))bis-
• DTXSID00883719
• Z57705821
• 2-({4-[(Oxiran-2-yl)methoxy]phenoxy}methyl)oxirane
• AKOS000269623
• EN300-235773
• AS-75809
• 2-{[4-(2-OXIRANYLMETHOXY)PHENOXY]METHYL}OXIRANE
• 1,4-Di(glycidyloxy)benzene
• SCHEMBL50264
• CAA42501
• G6B8Q2WVTH
• Oxirane, 2,2'-[1,4-phenylenebis(oxymethylene)]bis-
• DB-046377
• 2,2a(2)-[1,4-Phenylenebis(oxymethylene)]bis[oxirane]

• MDL： MFCD00186891
• Inchi： 1S/C12H14O4/c1-2-10(14-6-12-8-16-12)4-3-9(1)13-5-11-7-15-11/h1-4,11-12H,5-8H2
• InChI Key： FSYPIGPPWAJCJG-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)OCC1CO1

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.5

Experimental Properties

• Color/Form: Lumpy powder
• Density: 1.248
• Melting Point: 110-112°C
• Boiling Point: 366.2°Cat760mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.556
• Water Partition Coefficient: Soluble in water.
• PSA: 43.52000
• LogP: 1.24180
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,2'-[1,4-Phenylenebis(oxymethylene)]dioxirane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：2810
• Hazard Category Code： 45
• Safety Instruction： S36/37/39-S53
• TSCA：Yes
• Risk Phrases：R45
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)